1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-N-(2-hydroxyethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C14H19FN2O4S/c15-12-3-5-13(6-4-12)22(20,21)17-8-1-2-11(10-17)14(19)16-7-9-18/h3-6,11,18H,1-2,7-10H2,(H,16,19)
• InChI Key: LXMWABJSFSKLGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)F)C(=O)NCCO
• Molecular Formula: C14H19FN2O4S
• Molecular Weight: 330.38 g/mol

Description

1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide, also known as FSCPX, is a selective antagonist of the A1 adenosine receptor. This compound has been used in various scientific research applications, including the study of the role of adenosine receptors in the central nervous system and as a potential therapeutic target for various diseases.

Mechanism of Action

1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide acts as a selective antagonist of the A1 adenosine receptor, which is primarily found in the brain and plays a critical role in regulating neurotransmission. By blocking the A1 adenosine receptor, 1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide can modulate various physiological processes, including synaptic plasticity, neuroprotection, and neuroinflammation.
Biochemical and Physiological Effects
1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide has been shown to have various biochemical and physiological effects, particularly in the central nervous system. Studies have shown that 1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide can modulate synaptic plasticity and enhance memory consolidation in animal models. Additionally, 1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide has been shown to have neuroprotective effects and can reduce brain damage in animal models of ischemic stroke.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide is its selectivity for the A1 adenosine receptor, which allows for the specific modulation of this receptor without affecting other adenosine receptor subtypes. Additionally, 1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide has been shown to be stable and effective in various in vitro and in vivo experimental models.
One limitation of 1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide is its relatively low potency compared to other A1 adenosine receptor antagonists. Additionally, the use of 1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide in certain experimental models may be limited by its poor solubility and bioavailability.

Future Directions

There are several potential future directions for the use of 1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide in scientific research. One potential application is the study of the role of adenosine receptors in neuroinflammation and neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, 1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide could be used as a tool to study the role of adenosine receptors in synaptic plasticity and memory consolidation. Finally, 1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide could be used in the development of novel therapeutics targeting the A1 adenosine receptor for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide involves a multi-step process that begins with the reaction of 4-fluorobenzenesulfonyl chloride with 2-hydroxyethylpiperidine to form the intermediate 4-fluorobenzenesulfonamide-N-(2-hydroxyethyl)piperidine. This intermediate is then reacted with 3-isocyanatopropyl carbodiimide to form the final product, 1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide.

Scientific Research Applications

1-((4-fluorophenyl)sulfonyl)-N-(2-hydroxyethyl)piperidine-3-carboxamide has been used in various scientific research applications, particularly in the study of the role of adenosine receptors in the central nervous system. Adenosine receptors are G protein-coupled receptors that are widely distributed throughout the body and play a critical role in regulating various physiological processes, including neurotransmission, inflammation, and immune function.